Cas no 1805475-56-2 (Ethyl 3-cyano-2,5-difluorobenzoate)
1805475-56-2 structure
Product Name:Ethyl 3-cyano-2,5-difluorobenzoate
CAS No:1805475-56-2
MF:C10H7F2NO2
MW:211.164889574051
CID:4947254
Update Time:2023-08-22
Ethyl 3-cyano-2,5-difluorobenzoate Chemical and Physical Properties
Names and Identifiers
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- Ethyl 3-cyano-2,5-difluorobenzoate
-
- Inchi: 1S/C10H7F2NO2/c1-2-15-10(14)8-4-7(11)3-6(5-13)9(8)12/h3-4H,2H2,1H3
- InChI Key: DCIATUCDRHYXSW-UHFFFAOYSA-N
- SMILES: FC1C(C#N)=CC(=CC=1C(=O)OCC)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 286
- XLogP3: 2.1
- Topological Polar Surface Area: 50.1
Ethyl 3-cyano-2,5-difluorobenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015018346-250mg |
Ethyl 3-cyano-2,5-difluorobenzoate |
1805475-56-2 | 97% | 250mg |
499.20 USD | 2021-06-18 | |
| Alichem | A015018346-500mg |
Ethyl 3-cyano-2,5-difluorobenzoate |
1805475-56-2 | 97% | 500mg |
847.60 USD | 2021-06-18 | |
| Alichem | A015018346-1g |
Ethyl 3-cyano-2,5-difluorobenzoate |
1805475-56-2 | 97% | 1g |
1,534.70 USD | 2021-06-18 |
Ethyl 3-cyano-2,5-difluorobenzoate Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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